- Tetrahydrochromenoimidazoles as Potassium-Competitive Acid Blockers (P-CABs): Structure - Activity Relationship of Their Antisecretory Properties and Their Affinity toward the hERG Channel, Journal of Medicinal Chemistry, 2010, 53(9), 3645-3674
Cas no 95849-02-8 (Azetidin-3-ylmethanol)
Azetidin-3-ylmethanol is a versatile heterocyclic building block featuring a reactive azetidine ring and a hydroxymethyl functional group. Its strained four-membered ring structure enhances reactivity, making it valuable in medicinal chemistry and drug development. The compound serves as a key intermediate for synthesizing bioactive molecules, particularly in the design of protease inhibitors and other pharmacophores.
Azetidin-3-ylmethanol structure
Product Name:Azetidin-3-ylmethanol
CAS No:95849-02-8
MF:C4H9NO
MW:87.1203610897064
MDL:MFCD08703352
CID:803097
PubChem ID:13400658
Update Time:2025-06-18
Azetidin-3-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- Azetidin-3-ylmethanol
- 3-(Hydroxymethyl)azetidine
- 3-Azetidinemethanol
- 3-Hydroxymethylazetidine
-
- MDL: MFCD08703352
- Inchi: 1S/C4H9NO/c6-3-4-1-5-2-4/h4-6H,1-3H2
- InChI Key: GNVWVYIAQBJHGV-UHFFFAOYSA-N
- SMILES: OCC1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
Experimental Properties
- Density: 1.017
- Boiling Point: 154 ºC
- Flash Point: 86 ºC
Azetidin-3-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM109222-5g |
azetidin-3-ylmethanol |
95849-02-8 | 95+% | 5g |
$495 | 2021-06-10 | |
| Chemenu | CM109222-10g |
azetidin-3-ylmethanol |
95849-02-8 | 95+% | 10g |
$825 | 2021-06-10 | |
| Chemenu | CM109222-25g |
azetidin-3-ylmethanol |
95849-02-8 | 95+% | 25g |
$1650 | 2021-06-10 | |
| Alichem | A449040959-1g |
Azetidin-3-ylmethanol |
95849-02-8 | 97% | 1g |
$175.74 | 2023-08-31 | |
| Alichem | A449040959-5g |
Azetidin-3-ylmethanol |
95849-02-8 | 97% | 5g |
$656.50 | 2023-08-31 | |
| Alichem | A449040959-10g |
Azetidin-3-ylmethanol |
95849-02-8 | 97% | 10g |
$776.16 | 2023-08-31 | |
| abcr | AB522016-1 g |
(Azetidin-3-yl)methanol, 95%; . |
95849-02-8 | 95% | 1g |
€186.50 | 2023-06-14 | |
| abcr | AB522016-5 g |
(Azetidin-3-yl)methanol, 95%; . |
95849-02-8 | 95% | 5g |
€603.00 | 2023-06-14 | |
| abcr | AB522016-10 g |
(Azetidin-3-yl)methanol, 95%; . |
95849-02-8 | 95% | 10g |
€1130.00 | 2023-06-14 | |
| Chemenu | CM109222-5g |
azetidin-3-ylmethanol |
95849-02-8 | 95%+ | 5g |
$375 | 2024-07-18 |
Azetidin-3-ylmethanol Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ; rt; 30 min, rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ; 5 h, rt
Reference
- Protein degradation agent compound preparation method and application, World Intellectual Property Organization, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0.5 h, 15 °C
Reference
- Bifunctional heterocycles, their use in targeted degradation of rapidly accelerated fibrosarcoma polypeptides and their preparation, United States, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of compounds that are neprilysin inhibitors useful in treatment of diseases, United States, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ; 30 min, rt
Reference
- Preparation of enantiopure tricyclic benzimidazoles for inhibition of gastric acid secretion, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 1 h, 15 °C
Reference
- Aminobenzazepine compounds, immunoconjugates, and uses thereof, World Intellectual Property Organization, , ,
Production Method 7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ; 0.5 h, 15 °C
Reference
- Polycyclic compounds and methods for the targeted degradation of rapidly accelerated fibrosarcoma polypeptides, World Intellectual Property Organization, , ,
Production Method 8
Reaction Conditions
Reference
- Heterocyclic derivative, and composition and pharmaceutical use thereof, World Intellectual Property Organization, , ,
Production Method 9
Reaction Conditions
Reference
- Synthesis and formulation of triazine derivatives as hepatitis remedies, World Intellectual Property Organization, , ,
Azetidin-3-ylmethanol Raw materials
Azetidin-3-ylmethanol Preparation Products
Azetidin-3-ylmethanol Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:95849-02-8)Azetidin-3-ylmethanol
Order Number:A26699
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:03
Price ($):297.0
Email:sales@amadischem.com
Azetidin-3-ylmethanol Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:95849-02-8)Azetidin-3-ylmethanol
Purity:99%
Quantity:5g
Price ($):297.0